Cas no 94223-87-7 (Acenaphtho[1,2-b]quinoline,10-methyl-)
94223-87-7 structure
Product Name:Acenaphtho[1,2-b]quinoline,10-methyl-
CAS No:94223-87-7
MF:C20H13N
MW:267.323924779892
CID:813708
PubChem ID:151988
Update Time:2025-04-19
Acenaphtho[1,2-b]quinoline,10-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Acenaphtho[1,2-b]quinoline,10-methyl-
- 10-METHYLACENAPHTHO(1,2-B)QUINOLINE
- 10-methylacenaphthyleno[2,1-b]quinoline
- CCRIS 6581
- 10-Methyl-acenaphtho(1,2-b)quinoline
- Acenaphtho[1,2-b]quinoline, 10-methyl-
- 94223-87-7
- DTXSID20916058
- 10-Methylacenaphtho[1,2-b]quinoline
-
- Inchi: 1S/C20H13N/c1-12-8-9-18-14(10-12)11-17-15-6-2-4-13-5-3-7-16(19(13)15)20(17)21-18/h2-11H,1H3
- InChI Key: LLCTUSJTCJPCJC-UHFFFAOYSA-N
- SMILES: N1C2C=CC(C)=CC=2C=C2C=1C1C=CC=C3C=CC=C2C=13
Computed Properties
- Exact Mass: 267.104799
- Monoisotopic Mass: 267.104799
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9
- XLogP3: 5.2
Experimental Properties
- Density: 1.3
- Boiling Point: 487.9°Cat760mmHg
- Flash Point: 218.9°C
Acenaphtho[1,2-b]quinoline,10-methyl- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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